[(2R,3R,3Ar,4S,7S,7aR)-3-acetyloxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-3-methylsulfanylprop-2-enoate

• CAS No.: 18456-03-6
• Product Name: [(2R,3R,3Ar,4S,7S,7aR)-3-acetyloxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl] (Z)-3-methylsulfanylprop-2-enoate
• Molecular Formula: C21H28O6S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (3-acetyloxy-7,7a-dimethyl-4'-methylidene-2'-oxospiro[3,3a,4,5,6,7-hexahydro-1H-indene-2,3'-oxolane]-4-yl) (E)-3-methylsulfanylprop-2-enoate
• Standard InChI: InChI=1S/C21H28O6S/c1-12-6-7-15(27-16(23)8-9-28-5)17-18(26-14(3)22)21(11-20(12,17)4)13(2)10-25-19(21)24/h8-9,12,15,17-18H,2,6-7,10-11H2,1,3-5H3/b9-8+
• Standard InChIKey: LWHLMCCRIWZBQO-PDSBHGERSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H]([C@H]2[C@@]1(C[C@]3([C@@H]2OC(=O)C)C(=C)COC3=O)C)OC(=O)/C=C\SC
• SMILES: CC1CCC(C2C1(CC3(C2OC(=O)C)C(=C)COC3=O)C)OC(=O)C=CSC
• Canonical SMILES: CC1CCC(C2C1(CC3(C2OC(=O)C)C(=C)COC3=O)C)OC(=O)C=CSC
• Appearance: Powder
• Melting Point: 200-201°C
• Physical Description: Solid
• Description: Bakkenolide D, also known as S-fukinolide, belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. Bakkenolide D exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, bakkenolide D is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, bakkenolide D can be found in giant butterbur and green vegetables. This makes bakkenolide D a potential biomarker for the consumption of these food products.
• PubChem Compound: 12299953
• Last Modified: Nov 11 2021